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An In-Depth Technical Guide to 2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid
(CAS 1226776-93-7)

Introduction: A Heterocycle of Strategic Importance

2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid is a specialized heterocyclic
building block that has garnered significant interest within the realms of medicinal chemistry
and agrochemical research.[1][2] Its structure is a sophisticated amalgamation of three key
functional groups integrated into a thiazole core: a methoxy group at the 2-position, a
trifluoromethyl group at the 4-position, and a carboxylic acid at the 5-position. This unique
arrangement imparts a combination of desirable physicochemical properties, making it a
valuable intermediate for the synthesis of more complex, high-value molecules.[2]

The thiazole ring itself is a well-established pharmacophore present in a multitude of approved
drugs and biologically active agents, prized for its diverse therapeutic activities including
antimicrobial and anticancer properties.[3][4] The strategic incorporation of a trifluoromethyl (-
CF3) group is a widely used tactic in modern drug design.[5] This group is known to enhance
critical properties such as metabolic stability, bioavailability, and lipophilicity by virtue of the high
strength of the carbon-fluorine bond.[2][5][6] The carboxylic acid moiety serves as a versatile
chemical handle, allowing for straightforward derivatization into esters, amides, or salts to
modulate solubility and biological targeting.[2][7]
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This guide provides a comprehensive technical overview of this compound, intended for
researchers and drug development professionals seeking to leverage its unique characteristics
in their synthetic programs.

Physicochemical and Handling Properties

The compound is typically supplied as a white to yellow crystalline powder with a purity of 97%
or higher.[8][9] Proper handling and storage are crucial for maintaining its integrity.

Property Value Source(s)

CAS Number 1226776-93-7 [1][8][10]

Molecular Formula CeHaF3sNOsS [1][2][8]

Molecular Weight 227.16 g/mol [11[2][10]
2-methoxy-4-

IUPAC Name (trifluoromethyl)-1,3-thiazole-5-  [8]

carboxylic acid

White to yellow powder or
Appearance [8]
crystal

Purity >97% [2][8]

Room temperature, in a dry,
Storage _ [2][8]
sealed environment

DAGFIURSOZGKLT-
InChl Key [8]11]
UHFFFAOYSA-N

Synthesis and Mechanistic Considerations

While specific proprietary synthesis routes may vary, a common and logical final step for
producing 2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid involves the
saponification (base-catalyzed hydrolysis) of its corresponding ethyl ester precursor. This
method is well-documented for analogous 2-alkyl-4-(trifluoromethyl)thiazole systems and
represents a reliable and high-yielding transformation.[7][12][13]
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The causality behind this choice of reaction is its efficiency and simplicity. The ester serves as a
stable protecting group for the carboxylic acid during earlier, potentially harsh reaction steps
required to construct the trifluoromethylated thiazole ring. The final hydrolysis is a clean
deprotection step that is typically straightforward to perform and purify.

Synthetic Workflow: Ester Hydrolysis

Ethyl 2-methoxy-4-(trifluoromethyl)
thiazole-5-carboxylate (Precursor)

Sodium Hydroxide (NaOH)

Aqueous Solvent (e.g., H20O/Ethanol) 2. Heat & Stir

1. Add Base

Saponification Reaction
(Stirring at elevated temp, e.g., 40-60°C)

. Quench & Protonate

Aqueous Workup:
Acidification (e.g., with HCI) to pH < 2

. Precipitate & Collect

Isolation:
Filtration, Washing

5. Dry

Final Product:
2-Methoxy-4-(trifluoromethyl)
thiazole-5-carboxylic acid
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Caption: General workflow for the synthesis via ester hydrolysis.

Experimental Protocol: Saponification of Ethyl 2-
Methoxy-4-(trifluoromethyl)thiazole-5-carboxylate

This protocol is a representative procedure based on established methods for analogous
compounds.[7][12]

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve the starting material, Ethyl 2-methoxy-4-(trifluoromethyl)thiazole-5-
carboxylate, in a suitable solvent mixture such as ethanol and water.

o Addition of Base: While stirring, add an aqueous solution of sodium hydroxide (NaOH)
(typically 1.5 to 2.0 molar equivalents). The reaction is often performed at a concentration
that ensures all reactants remain in solution.

e Heating and Monitoring: Heat the reaction mixture to a moderate temperature (e.g., 40-60
°C) and stir for several hours until the reaction is complete.[7] Reaction progress can be
monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC) by observing the disappearance of the starting ester.

» Workup and Acidification: After cooling the mixture to room temperature, remove the organic
solvent (ethanol) under reduced pressure. Dilute the remaining aqueous solution with water.
Slowly add a concentrated acid, such as hydrochloric acid (HCI), to the stirred solution until
the pH is adjusted to be strongly acidic (pH < 2).[12][13] This protonates the carboxylate salt,
causing the desired carboxylic acid product to precipitate out of the solution.

« Isolation and Purification: Collect the resulting solid precipitate by vacuum filtration. Wash the
filter cake thoroughly with cold water to remove any inorganic salts. The product is then dried
in a vacuum oven to yield the final 2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic
acid. Purity can be assessed by HPLC and NMR.

Applications in Research and Development
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The primary utility of this compound is as a sophisticated intermediate in the synthesis of novel
bioactive molecules.[2] Its structural features are deliberately designed to impart advantageous
properties to the final target compounds.

Key Structural Features & Contributions

(Carboxylic Acid (-COOH)) Resulting Molecular Properties
// \\‘; Enhanced Lipophilicity
POV ) Thiazole Core Mel?fi%t;c\)/lgilitt)ﬁit;”ny
thiazole-5-carboxylic acid oy -
L Scaffold for Bioactivity
— //‘ Versatile Derivatization Handle

(Trifluoromethyl Group (—CFB))

Click to download full resolution via product page
Caption: Relationship between structural features and molecular properties.

e Agrochemicals: The trifluoromethyl-thiazole motif is a component of modern fungicides and
herbicides.[2] The compound serves as a key building block for creating new crop protection
agents where metabolic stability and potent bioactivity are required.[2][14]

o Pharmaceuticals: In drug discovery, this intermediate is used to construct complex molecules
for various therapeutic targets. The thiazole ring is a known pharmacophore, and the -CF3
group can improve a drug candidate's pharmacokinetic profile.[4][5][6] The carboxylic acid
allows for coupling with amines or alcohols to form amides and esters, respectively, which
are common linkages in drug molecules.[7]

» Materials Science: Fluorinated organic compounds are also explored for their potential in
creating advanced materials, such as specialized polymers and coatings.[3]

Safety and Handling

While a comprehensive chemical safety assessment has not been conducted, standard
laboratory precautions should be observed when handling this compound.[15]
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e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,
and a lab coat.

e Handling: Avoid inhalation of dust. Use in a well-ventilated area or a fume hood. Wash hands
thoroughly after handling.

o Storage: Keep the container tightly sealed in a dry place at room temperature.[2][8]

Conclusion

2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid is more than a simple chemical
reagent; it is a product of rational design, embodying key structural motifs sought after in
modern chemical synthesis. Its trifluoromethyl group offers metabolic robustness, while the
thiazole core provides a proven biological scaffold and the carboxylic acid ensures synthetic
versatility. For scientists in drug discovery and agrochemical development, this compound
represents a valuable and powerful tool for accessing novel and potentially superior active
ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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